Cas no 2228177-93-1 (1-(difluoromethyl)-3-hydroxycyclobutane-1-carboxylic acid)
2228177-93-1 structure
Product Name:1-(difluoromethyl)-3-hydroxycyclobutane-1-carboxylic acid
CAS No:2228177-93-1
MF:C6H8F2O3
MW:166.122729301453
MDL:MFCD33501079
CID:5520775
PubChem ID:163323223
Update Time:2024-11-06
1-(difluoromethyl)-3-hydroxycyclobutane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Cyclobutanecarboxylic acid, 1-(difluoromethyl)-3-hydroxy-
- 1-(Difluoromethyl)-3-hydroxycyclobutanecarboxylic acid
- 1-(difluoromethyl)-3-hydroxycyclobutane-1-carboxylic acid
- rac-(1s,3s)-1-(difluoromethyl)-3-hydroxycyclobutane-1-carboxylicacid
- 2824986-57-2
- 1-(Difluoromethyl)-3-hydroxycyclobutanecarboxylicacid
- F84054
- 2228177-93-1
- EN300-1945674
- (1s,3s)-1-(difluoromethyl)-3-hydroxycyclobutane-1-carboxylic acid
- CS-0434639
- EN300-37475593
-
- MDL: MFCD33501079
- Inchi: 1S/C6H8F2O3/c7-4(8)6(5(10)11)1-3(9)2-6/h3-4,9H,1-2H2,(H,10,11)
- InChI Key: PWWKLOKCBKLNLN-UHFFFAOYSA-N
- SMILES: C1(C(F)F)(C(O)=O)CC(O)C1
Computed Properties
- Exact Mass: 166.04415044g/mol
- Monoisotopic Mass: 166.04415044g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 57.5Ų
1-(difluoromethyl)-3-hydroxycyclobutane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1945674-1g |
1-(difluoromethyl)-3-hydroxycyclobutane-1-carboxylic acid |
2228177-93-1 | 95% | 1g |
$871.0 | 2023-09-17 | |
| Enamine | EN300-1945674-5g |
1-(difluoromethyl)-3-hydroxycyclobutane-1-carboxylic acid |
2228177-93-1 | 95% | 5g |
$2525.0 | 2023-09-17 | |
| Enamine | EN300-1945674-10g |
1-(difluoromethyl)-3-hydroxycyclobutane-1-carboxylic acid |
2228177-93-1 | 95% | 10g |
$3746.0 | 2023-09-17 | |
| Enamine | EN300-1945674-0.05g |
1-(difluoromethyl)-3-hydroxycyclobutane-1-carboxylic acid |
2228177-93-1 | 95% | 0.05g |
$202.0 | 2023-09-17 | |
| Enamine | EN300-1945674-0.1g |
1-(difluoromethyl)-3-hydroxycyclobutane-1-carboxylic acid |
2228177-93-1 | 95% | 0.1g |
$301.0 | 2023-09-17 | |
| Enamine | EN300-1945674-0.25g |
1-(difluoromethyl)-3-hydroxycyclobutane-1-carboxylic acid |
2228177-93-1 | 95% | 0.25g |
$431.0 | 2023-09-17 | |
| Enamine | EN300-1945674-0.5g |
1-(difluoromethyl)-3-hydroxycyclobutane-1-carboxylic acid |
2228177-93-1 | 95% | 0.5g |
$679.0 | 2023-09-17 | |
| Enamine | EN300-1945674-1.0g |
1-(difluoromethyl)-3-hydroxycyclobutane-1-carboxylic acid |
2228177-93-1 | 95% | 1.0g |
$871.0 | 2023-07-10 | |
| Enamine | EN300-1945674-2.5g |
1-(difluoromethyl)-3-hydroxycyclobutane-1-carboxylic acid |
2228177-93-1 | 95% | 2.5g |
$1707.0 | 2023-09-17 | |
| Enamine | EN300-1945674-5.0g |
1-(difluoromethyl)-3-hydroxycyclobutane-1-carboxylic acid |
2228177-93-1 | 95% | 5.0g |
$2525.0 | 2023-07-10 |
1-(difluoromethyl)-3-hydroxycyclobutane-1-carboxylic acid Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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